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Compound of Interest

Compound Name: Schineolignin C

Cat. No.: B12392664

Schineolignin C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schineolignin C is a naturally occurring lignan isolated from the fruit of Schisandra chinensis,
a plant with a long history of use in traditional medicine. Lignans from Schisandra chinensis are
a well-studied class of compounds known for a variety of biological activities, including anti-
inflammatory, antioxidant, and hepatoprotective effects. This technical guide provides a
comprehensive overview of the chemical structure of Schineolignin C, alongside generalized
experimental protocols for the isolation and characterization of lignans from this genus, and a
summary of the biological activities of related compounds.

Chemical Structure and Properties

The chemical structure of Schineolignin C was first elucidated in 2010. It is a dibenzylbutane-
type lignan. Based on its systematic name, (-)-5-[4-(4-Hydroxy-3-methoxyphenyl)-2,3-
dimethylbutyl]-2,3-dimethoxyphenol, the chemical structure can be confidently determined.

Chemical Structure of Schineolignin C

Table 1: Chemical and Physical Properties of Schineolignin C
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Property Value Source

--INVALID-LINK--, --INVALID-

Molecular Formula C21H2805
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 360.44 g/mol
LINK--
--INVALID-LINK--, --INVALID-
CAS Number 1352185-28-4

LINK--

(-)-5-[4-(4-hydroxy-3-
methoxyphenyl)-2,3-

IUPAC Name --INVALID-LINK--
dimethylbutyl]-2,3-

dimethoxyphenol

Class Lignan --INVALID-LINK--

Source Fruit of Schisandra chinensis --INVALID-LINK--

Experimental Protocols

Detailed experimental protocols for the specific isolation and characterization of Schineolignin
C are documented in the primary literature. Below is a generalized workflow typical for the
isolation and identification of lignans from Schisandra chinensis.

A generalized workflow for the isolation and characterization of Schineolignin C.

Detailed Methodologies (General Procedures)

o Extraction: The air-dried and powdered fruits of Schisandra chinensis are typically extracted
with a polar solvent such as 95% ethanol at room temperature. The solvent is then
evaporated under reduced pressure to yield a crude extract.

o Solvent Partitioning: The crude extract is suspended in water and partitioned successively
with solvents of increasing polarity, such as petroleum ether, ethyl acetate (EtOAc), and n-
butanol. The lignan components are typically enriched in the ethyl acetate fraction.

¢ Column Chromatography: The EtOAc fraction is subjected to column chromatography on
silica gel, eluting with a gradient of solvents (e.g., chloroform-methanol). Fractions are
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collected and monitored by thin-layer chromatography (TLC). Further separation is often
achieved using Sephadex LH-20 column chromatography.

o Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the
compound of interest are further purified by preparative HPLC on a C18 column with a
suitable mobile phase (e.g., methanol-water or acetonitrile-water) to yield the pure

compound.

 Structure Elucidation: The structure of the isolated compound is determined using a
combination of spectroscopic methods:

o Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-
ESI-MS) is used to determine the molecular formula.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, and 2D NMR
(e.g., COSY, HSQC, HMBC) experiments are conducted to elucidate the detailed chemical
structure and stereochemistry.

Biological Activity of Related Lighans from
Schisandra chinensis

While specific biological activity data for Schineolignin C is not readily available in the public
domain, numerous studies have investigated the pharmacological effects of other lignans
isolated from Schisandra chinensis. These compounds often exhibit a range of activities, and it
is plausible that Schineolignin C shares some of these properties.

Table 2: Reported Biological Activities of Lignans from Schisandra chinensis
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Quantitative Data

Lignan Biological Activity Reference
(Example)
Hepatoprotective,
Schisandrin B Neuroprotective, - --INVALID-LINK--
Cardioprotective
L Anti-inflammatory,
Gomisin A _ - --INVALID-LINK--
Hepatoprotective
) ) Anti-cancer,
Schisandrin A ] - --INVALID-LINK--
Neuroprotective
) ) Anti-inflammatory,
Deoxyschizandrin - --INVALID-LINK--

Antioxidant

Potential Signaling Pathway Modulation

Lignans from Schisandra chinensis have been shown to modulate various signaling pathways.
For instance, their anti-inflammatory effects are often attributed to the inhibition of the NF-kB

signaling pathway.
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A conceptual diagram of the putative inhibition of the NF-kB signaling pathway by Schisandra
lignans.

Conclusion
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Schineolignin C is a dibenzylbutane-type lignan with a well-defined chemical structure,
isolated from the fruit of Schisandra chinensis. While specific biological data for Schineolignin
C is currently limited, the extensive research on related lignans from the same plant suggests
its potential for various pharmacological applications, particularly in areas related to
inflammation, oxidative stress, and liver protection. Further research is warranted to fully
elucidate the biological activity and therapeutic potential of this compound. This guide provides
a foundational understanding for researchers and professionals interested in the study and
development of novel natural products.

 To cite this document: BenchChem. [What is the chemical structure of Schineolignin C?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392664#what-is-the-chemical-structure-of-
schineolignin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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